Cas no 4840-63-5 (5-(Ethylsulfonyl)-2-methoxybenzoic acid)

• Product Name: 5-(Ethylsulfonyl)-2-methoxybenzoic acid
• CAS No: 4840-63-5
• MF: C₁₀H₁₂O₅S
• MW: 244.264282226563
• MDL: MFCD01317546
• CID: 45358
• PubChem ID: 78556
• Update Time: 2025-04-18

5-(Ethylsulfonyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Ethylsulfonyl)-2-methoxybenzoic acid
• 2-methoxyl-5-ethylsulfonylbenzoic acid
• 2-METHOXY-5-(ETHYLSULFONYL)BENZOIC ACID
• 5-Ethylsulfonyl-2-methoxy-benzoic acid
• 2-methoxy 5-ethylsulfonylbenzoic acid
• 2-Methoxy-5-ethylsulfonylbenzoesaeure
• 2-methoxy-5-ethylsulphonyl benzoic acid
• 3-(ethylsulfonyl)-2,3-diphenyl-2,3-dihydro-1h-isoindol-1-one
• 3-ethanesulfonyl-2,3-diphenyl-2,3-dihydro-isoindol-1-one
• 3-Ethylsulfon-2,3-diphenyl-phthalimidin
• 3-ethylsulfonyl-6-methoxybenzoic acid
• 5-(ethylsulfonyl)-o-anisic acid
• AC1L6O2H
• AC1Q6UZQ
• AG-K-24040
• AR-1E7699
• CTK4H4253
• Methyl 5-(ethylsulphonyl)-2-methoxybenzoate
• NSC67325
• FT-0658792
• W16693
• SCHEMBL8544664
• SY034149
• 5-(ethylsulfonyl)-2-methoxybenzoicacid
• 5-(ethanesulfonyl)-2-methoxybenzoic acid
• DTXSID10964063
• AS-65543
• A827528
• W-106048
• 4840-63-5
• AKOS009308644
• 5-ethylsulfonyl-2-methoxybenzoic acid
• 2-methoxy-5-ethylsulfonylbenzoic acid
• Z381371816
• Benzoic acid, 5-(ethylsulfonyl)-2-methoxy-
• MFCD01317546
• NBFYWQQYIJTQQV-UHFFFAOYSA-N
• NS00045711
• EN300-256359
• 5-(Ethylsulphonyl)-o-anisic acid
• EINECS 225-426-6
• CS-0040601

• MDL： MFCD01317546
• Inchi： 1S/C10H12O5S/c1-3-16(13,14)7-4-5-9(15-2)8(6-7)10(11)12/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key： NBFYWQQYIJTQQV-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=C(C(=O)O)C=1)OC)(=O)=O

Computed Properties

• Exact Mass: 258.05622
• Monoisotopic Mass: 244.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 89A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 470.7 ℃ at 760 mmHg
• Flash Point: 218.3±28.7 °C
• Refractive Index: 1.506
• PSA: 69.67
• LogP: 2.26780
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-(Ethylsulfonyl)-2-methoxybenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives